Cas no 21230-41-1 (2-methyl-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one)
![2-methyl-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one structure](https://www.kuujia.com/scimg/cas/21230-41-1x500.png)
21230-41-1 structure
Product name:2-methyl-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
2-methyl-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 2,5-dihydro-2-methyl- (9CI)
- 2-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-one
- 2-methyl-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
- 4H-Pyrazolo[3,4-d]pyrimidin-4-one,2,5-dihydro-2-methyl-(9ci)
- SCHEMBL25925119
- 21230-41-1
- EN300-1707692
- 2-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4(2H)-one
- WAA23041
- AKOS040693667
- Z1509146244
- MFCD24549737
- 2-METHYL-5H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE
- 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 2,5-dihydro-2-methyl-
- P17982
- CS-0051875
- DB-272467
-
- MDL： MFCD24549737
- Inchi： InChI=1S/C6H6N4O/c1-10-2-4-5(9-10)7-3-8-6(4)11/h2-3H,1H3,(H,7,8,9,11)
- InChI Key： WBXDLPBLGCAUFX-UHFFFAOYSA-N
- SMILES： CN1C=C2C(=N1)N=CNC2=O
Computed Properties
- Exact Mass: 150.05416083g/mol
- Monoisotopic Mass: 150.05416083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 59.3Ų
2-methyl-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM270008-1g |
2-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4(2H)-one |
21230-41-1 | 95+% | 1g |
$788 | 2021-08-18 | |
| Chemenu | CM270008-100mg |
2-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4(2H)-one |
21230-41-1 | 95+% | 100mg |
$203 | 2021-08-18 | |
| TRC | M203616-500mg |
2-Methyl-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
21230-41-1 | 500mg |
$ 635.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | D586040-5G |
2-methyl-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
21230-41-1 | 97% | 5g |
$1410 | 2024-05-23 | |
| Enamine | EN300-1707692-1.0g |
2-methyl-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
21230-41-1 | 95% | 1.0g |
$583.0 | 2023-07-07 | |
| Enamine | EN300-1707692-5.0g |
2-methyl-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
21230-41-1 | 95% | 5.0g |
$1690.0 | 2023-07-07 | |
| eNovation Chemicals LLC | D586040-1G |
2-methyl-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
21230-41-1 | 97% | 1g |
$470 | 2024-05-23 | |
| Aaron | AR00BU90-5g |
4H-Pyrazolo[3,4-d]pyrimidin-4-one, 2,5-dihydro-2-methyl- (9CI) |
21230-41-1 | 95% | 5g |
$2349.00 | 2025-03-20 | |
| Enamine | EN300-1707692-5g |
2-methyl-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
21230-41-1 | 95% | 5g |
$1690.0 | 2023-09-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94493-250mg |
2-methyl-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
21230-41-1 | 97% | 250mg |
￥1147.0 | 2024-04-22 |
2-methyl-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Related Literature
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1. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
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C. Beato,M. S. Fernández,S. Fermani,M. Reggi,A. Neira-Carrillo,A. Rao,G. Falini,J. L. Arias CrystEngComm, 2015,17, 5953-5961
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3. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
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Naresh D. Sanandiya RSC Adv., 2016,6, 92953-92961
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:21230-41-1)2-methyl-2H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
Purity:99%
Quantity:5g
Price ($):1172.0